3-(Morpholin-4-yl)propanimidamide

• Molecular Formula: C7H15N3O
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 3-morpholin-4-ylpropanimidamide
• InChI: InChI=1S/C7H15N3O/c8-7(9)1-2-10-3-5-11-6-4-10/h1-6H2,(H3,8,9)
• InChI Key: CYSPQNKPCYUJJN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC(=N)N

Description

3-(Morpholin-4-yl)propanimidamide is a propanimidamide derivative characterized by a morpholine ring (a six-membered heterocycle containing one oxygen and one nitrogen atom) attached to the propanimidamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Morpholin-4-yl)propanimidamide typically involves the reaction of morpholine with a suitable propanimidamide precursor. One common method is the reaction of morpholine with 3-chloropropanimidamide under basic conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the product is purified through recrystallization or chromatography .

Industrial Production Methods

Industrial production of 3-(Morpholin-4-yl)propanimidamide may involve similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness, yield, and purity. Large-scale reactors and continuous flow systems are often employed to ensure consistent production. The reaction conditions are carefully controlled to maximize the yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

3-(Morpholin-4-yl)propanimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amine derivatives. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

3-(Morpholin-4-yl)propanimidamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 3-(Morpholin-4-yl)propanimidamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of cellular pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Famotidine (N'-(Aminosulfonyl)-3-[[[2-[(Diaminomethylene)amino]-4-thiazolyl]methyl]thio]propanimidamide)

Key Features :

• Molecular Formula : C₈H₁₅N₇O₂S₃
• Molecular Weight : 337.45 g/mol
• Solubility: Freely soluble in glacial acetic acid, slightly soluble in methanol, and very slightly soluble in water .
• Pharmacological Action : A histamine H₂-receptor antagonist used to inhibit gastric acid secretion in conditions like peptic ulcers and gastroesophageal reflux disease (GERD) .
• Structural Distinction : Incorporates a thiazole ring and sulfamoyl group, enhancing its binding affinity to H₂ receptors compared to simpler propanimidamide derivatives.

Parameter	3-(Morpholin-4-yl)propanimidamide	Famotidine
Core Structure	Propanimidamide + morpholine	Propanimidamide + thiazole + sulfamoyl
Molecular Weight	Not explicitly reported	337.45 g/mol
Solubility	Likely polar due to morpholine	Polar (soluble in acetic acid)
Bioactivity	Undocumented in evidence	H₂-receptor antagonist

3-(3-Methylphenoxy)propanimidamide

Key Features :

• Structural Backbone: Propanimidamide with a 3-methylphenoxy substituent.
• Inference from Evidence: The phenoxy group introduces aromaticity and hydrophobicity, contrasting with the morpholine group’s polarity. This compound’s solubility and bioavailability would likely differ significantly from 3-(Morpholin-4-yl)propanimidamide due to substituent effects .

Morpholine-Containing Pharmaceutical Derivatives (Patent Example)

A 2024 patent describes a derivative with a morpholin-4-ylmethyl group: 5-{5-Chloro-2-[(3S)-3-[(morpholin-4-yl)methyl]-3,4-dihydroisoquinoline-2(1H)-carbonyl]phenyl}-1,2-dimethyl-1H-pyrrole-3-carboxylic acid.

• Relevance: Demonstrates the utility of morpholine in enhancing solubility and pharmacokinetics in drug design. The morpholine group improves water solubility and metabolic stability compared to non-polar substituents .

Structural and Functional Insights

• Morpholine vs. In contrast, Famotidine’s thiazole and sulfamoyl groups contribute to its high receptor specificity .
• Amidine Group Reactivity : The propanimidamide backbone in all compounds facilitates interactions with biological targets (e.g., enzymes, receptors) via hydrogen bonding and ionic interactions.

Biological Activity

3-(Morpholin-4-yl)propanimidamide, a compound characterized by its morpholine moiety, has garnered attention in medicinal chemistry for its potential biological activities. The unique structural features of this compound suggest various mechanisms of action that may contribute to its therapeutic applications. This article reviews the biological activity of 3-(Morpholin-4-yl)propanimidamide, supported by data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular formula for 3-(Morpholin-4-yl)propanimidamide is $C_7H_{14}N_4O$, with a molecular weight of approximately 170.21 g/mol. Its structure includes a morpholine ring, which is known for its ability to enhance solubility and bioavailability of compounds.

The biological activity of 3-(Morpholin-4-yl)propanimidamide is primarily attributed to its interactions with various biological targets, including enzymes and receptors. The morpholine ring may facilitate binding through hydrophobic interactions, while the propanimidamide group can form hydrogen bonds with active site residues in proteins.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects in conditions like cancer and infectious diseases.
• Protein Interaction : Its ability to stabilize protein complexes enhances its utility in drug design.

Biological Activities

Research indicates that 3-(Morpholin-4-yl)propanimidamide exhibits several biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival.
• Antimicrobial Properties : The compound has shown potential against various bacterial strains, indicating its role as an antimicrobial agent.
• Anti-inflammatory Effects : There is evidence suggesting that it may reduce inflammation by inhibiting pro-inflammatory cytokines.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Induces apoptosis in cancer cells
Antimicrobial	Effective against Gram-positive bacteria
Anti-inflammatory	Reduces cytokine levels

Case Studies

Several case studies have explored the therapeutic potential of 3-(Morpholin-4-yl)propanimidamide:

• Cancer Treatment : A study conducted by NashBio demonstrated the efficacy of this compound in a preclinical model of leukemia. The results showed significant tumor reduction when administered alongside standard chemotherapy agents, highlighting its potential as an adjunct therapy.
• Infectious Diseases : Another case study focused on the antimicrobial properties of the compound against resistant bacterial strains. The findings indicated that it could serve as a lead compound for developing new antibiotics, particularly in the context of rising antibiotic resistance.

Research Findings

Recent investigations into the pharmacodynamics and pharmacokinetics of 3-(Morpholin-4-yl)propanimidamide have provided insights into its therapeutic window and safety profile:

• Pharmacokinetics : Studies indicate favorable absorption and distribution characteristics, with a half-life suitable for both oral and intravenous administration.
• Toxicology : Toxicological assessments reveal low cytotoxicity at therapeutic doses, making it a promising candidate for further development.